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Compound of Interest

Compound Name: 2-Furoyl-LIGRLO-amide TFA

Cat. No.: B15571939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Furoyl-LIGRLO-amide TFA is a potent and selective synthetic peptide agonist for the

Protease-Activated Receptor 2 (PAR2), a G-protein coupled receptor implicated in a variety of

physiological and pathological processes, including inflammation and immune responses.[1][2]

Mast cells, key effector cells in allergic and inflammatory reactions, express PAR2 on their

surface.[1] Activation of PAR2 on mast cells triggers a signaling cascade that leads to

degranulation and the release of a plethora of inflammatory mediators, such as histamine and

β-hexosaminidase.[2] This makes 2-Furoyl-LIGRLO-amide TFA an invaluable tool for studying

the role of PAR2 in mast cell biology and for the screening and development of novel

therapeutics targeting mast cell-mediated diseases.

These application notes provide detailed protocols for utilizing 2-Furoyl-LIGRLO-amide TFA to

induce and quantify mast cell degranulation, along with an overview of the underlying signaling

pathways.
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While specific EC50 values for 2-Furoyl-LIGRLO-amide TFA-induced mast cell degranulation

are not readily available in the public domain, its high potency relative to other PAR2 agonists

is well-documented.[3][4] The following table summarizes the comparative potency for inducing

intracellular calcium mobilization, a key event preceding degranulation.

Compound Cell Type Assay
Potency

Comparison
Reference

2-Furoyl-

LIGRLO-amide

Human and Rat

PAR2-expressing

cells

Intracellular

Calcium Increase

10 to 25 times

more potent than

SLIGRL-NH2

[3][4]

2-Furoyl-

LIGRLO-amide

Tissues (arterial

vasodilation)

Bioassay of

tissue PAR2

activity

10 to 300 times

more potent than

SLIGRL-NH2

[3][4]

Signaling Pathways and Experimental Workflows
PAR2 Signaling Pathway in Mast Cell Degranulation
Activation of PAR2 by 2-Furoyl-LIGRLO-amide TFA on the mast cell surface initiates a well-

defined signaling cascade. As a G-protein coupled receptor, PAR2 couples to Gαq, which in

turn activates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its

receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium

(Ca2+). The subsequent increase in cytosolic Ca2+ concentration is a critical trigger for the

fusion of granular membranes with the plasma membrane, resulting in the exocytosis of pre-

formed mediators, a process known as degranulation.
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Caption: PAR2 signaling cascade in mast cells.

Experimental Workflow for Mast Cell Degranulation
Assays
A typical workflow for studying mast cell degranulation induced by 2-Furoyl-LIGRLO-amide
TFA involves several key steps, from mast cell culture to the final quantification of released

mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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